Cas no 80861-23-0 (Benzenamine, 3-(2-methyl-3-phenylpropyl)-)

• Product name: Benzenamine, 3-(2-methyl-3-phenylpropyl)-
• CAS No: 80861-23-0
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 704937
• PubChem ID: 12790570

Benzenamine, 3-(2-methyl-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-methyl-3-phenylpropyl)-
• 3-(2-methyl-3-phenylpropyl)aniline
• 80861-23-0
• DTXSID90509956
• SCHEMBL9799227

• Inchi： InChI=1S/C16H19N/c1-13(10-14-6-3-2-4-7-14)11-15-8-5-9-16(17)12-15/h2-9,12-13H,10-11,17H2,1H3
• InChI Key： RSEPDFJSGYWQAM-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=CC=C1)CC2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 4.3